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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the wash fastness performance of Acid Black
26 against two common alternatives, Reactive Black 5 and Direct Black 38, on protein and
cellulosic fibers. The information presented is supported by available experimental data from
technical data sheets and established testing protocols to aid in the selection of appropriate
dyes for textile applications where durability to laundering is a critical factor.

Comparative Performance Data

The wash fastness of a dye is a crucial indicator of its performance and durability. It is
evaluated based on two key parameters: color change of the dyed fabric and the degree of
staining on adjacent undyed fabrics during washing. These are assessed using a standardized
grey scale, where a rating of 5 indicates no change or staining, and 1 represents a significant
change or staining.

The following table summarizes the available wash fastness data for Acid Black 26 and its
alternatives on different textile substrates. It is important to note that the testing conditions and
substrates may vary between the data sources, which should be considered when making
direct comparisons.
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Color o
Staining
. Change .
Dye Dye Textile Test . Rating
C.l. Name Rating
Name Class Substrate  Standard G (Grey
re
J Scale 1-5)
Scale 1-5)
ISO
Acid Black
26 27070 Acid Wool (Soaping at  4[1] 5[1]
40°C)
ISO
Wool _ 4[2] 3-4[2]
(Soaping)
AATCC
Wool ) 3[2] 3[2]
(Soaping)
Reactive ] Cotton / ISO 105-
20505 Reactive i 4-5[3] 4-5[3]
Black 5 Viscose C06 (60°C)
Cotton / ISO 105-
_ 4-5[3] 4-5[3]
Viscose C06 (95°C)
Direct ) Not Not Not
30235 Direct - - 2[4] -
Black 38 Specified Specified Specified

Note: The term "Soaping" in the context of the provided data for Acid Black 26 is interpreted
as a wash fastness test. The data for Direct Black 38 lacks detail on the specific test method
and substrate, which limits direct comparability.

Experimental Protocols

The evaluation of wash fastness is conducted following standardized methods to ensure
reproducibility and comparability of results. The two most widely recognized standards are 1SO
105-C06 and AATCC Test Method 61.

ISO 105-C06: Colour fastness to domestic and
commercial laundering
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This international standard specifies methods to determine the resistance of the color of textiles
to laundering procedures.

Methodology:

Specimen Preparation: A textile specimen of a specified size (e.g., 10x4 cm) is prepared. For
the staining assessment, a multifiber fabric of the same size, containing strips of different
common fibers (e.g., acetate, cotton, nylon, polyester, acrylic, and wool), is attached to the
face of the dyed specimen.

Washing Procedure: The composite specimen is placed in a stainless steel container along
with a specified number of steel balls (to provide abrasive action), and a solution of a
standard detergent (e.g., ECE phosphate reference detergent) and, if required, a bleaching
agent (e.g., sodium perborate).

Mechanical Agitation: The container is sealed and rotated at a specified speed (e.g., 40 £ 2
rpm) in a thermostatically controlled water bath at a set temperature (e.g., 40°C, 60°C, or
95°C) for a defined duration (e.g., 30 or 45 minutes).

Rinsing and Drying: After the washing cycle, the specimen is removed, rinsed thoroughly
with water, and dried at a temperature not exceeding 60°C.

Evaluation: The color change of the dyed specimen and the staining of each fiber strip on the
multifiber fabric are assessed by comparing them with the original fabrics under standardized
lighting conditions using the Grey Scale for Assessing Change in Colour (ISO 105-A02) and
the Grey Scale for Assessing Staining (ISO 105-A03), respectively.[5]

AATCC Test Method 61: Colorfastness to Laundering,
Home and Commercial: Accelerated

This American standard provides accelerated laundering tests to evaluate the colorfastness of
textiles expected to withstand frequent washing.

Methodology:

e Specimen Preparation: A test specimen of a specific size is prepared and attached to a
multifiber test fabric.
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» Laundering Procedure: The specimen is placed in a stainless steel canister with a specified
volume of detergent solution and a set number of stainless steel balls.

e Accelerated Washing: The sealed canister is placed in a Launder-Ometer and agitated at a
constant temperature for 45 minutes. This accelerated test is designed to simulate five
typical home launderings.

e Rinsing and Drying: Following the wash, the specimen is rinsed and dried.

e Assessment: The color change of the specimen and the staining of the multifiber test fabric
are evaluated using the AATCC Gray Scale for Color Change and the AATCC Gray Scale for
Staining.

Visualization of Methodologies

To further elucidate the processes involved in evaluating wash fastness and the underlying
principles of dye-fiber interaction, the following diagrams are provided.
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Caption: Experimental workflow for wash fastness testing according to ISO 105-C06.
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Caption: Simplified diagram of dye-fiber interaction mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595528#evaluating-the-wash-fastness-of-acid-
black-26-on-textiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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